Cas no 959787-96-3 (rac Metoprolol-d7)

rac Metoprolol-d7 Properties

Names and Identifiers

• rac Metoprolol-d7
• (±)-Metoprolol-(isopropyl-d7) (+)-tartrate salt
• 1-(1,1,1,2,3,3,3-heptadeuteriopropan-2-ylamino)-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol
• RAC METOPROLOL-D7 ,PALE YELLOW SOLID
• 1-[4-(2-Methoxyethyl)phenoxy]-3-[(1-methylethyl-d7)amino]-2-propanol
• 1-[4-(2-methoxyethyl)phenoxy]-3-{[(1,1,1,2,3,3,3-?H?)propan-2-yl]amino}propan-2-ol
• SCHEMBL13781214
• Metoprolol-d7
• CS-0202897
• 959787-96-3
• 51384-51-1 (Unlabeled)
• Metoprolol D7
• HY-17503S
• DTXSID30648858
• +Expand

• InChIKey： IUBSYMUCCVWXPE-QLWPOVNFSA-N
• Inchi： InChI=1S/C15H25NO3/c1-12(2)16-10-14(17)11-19-15-6-4-13(5-7-15)8-9-18-3/h4-7,12,14,16-17H,8-11H2,1-3H3/i1D3,2D3,12D
• SMILES： CC(C)NCC(COC1=CC=C(C=C1)CCOC)O

Computed Properties

• Exact Mass: 267.18300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 274.22738088g/mol
• Heavy Atom Count: 19
• Complexity: 215
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• LogP: 2.00410
• PSA: 50.72000
• Melting Point: 43-46°C